CCG273441

• Molecular Formula: C26H24ClFN4O3
• Molecular Weight: 494.9 g/mol
• InChI: InChI=1S/C26H24ClFN4O3/c1-13-22(29-15(3)24(13)32-23(33)12-27)11-20-19-10-17(6-9-21(19)31-26(20)35)25(34)30-14(2)16-4-7-18(28)8-5-16/h4-11,14,29H,12H2,1-3H3,(H,30,34)(H,31,35)(H,32,33)/b20-11-/t14-/m1/s1
• InChIKey: IDWBLFLYQVHAFH-LPKQHDGYSA-N

CCG273441 – A Best-in-Class Covalent GRK5 Inhibitor for Heart Failure, Cardiac Hypertrophy, and Cancer Research

CCG273441 (CAS 2750414-35-6) is a small-molecule covalent inhibitor of G protein-coupled receptor kinase 5 (GRK5), a member of the GRK4 subfamily and a validated target in heart failure, hypertrophic cardiomyopathy, and multiple cancers. The compound anchors an indolinone scaffold to the GRK5-specific Cys474 residue via a 2‑chloroacetylamido warhead, achieving an IC₅₀ of 3.8 nM against human GRK5 and 1300‑fold selectivity over the closely homologous GRK2 subfamily [1]. A 2.5‑Å X‑ray co‑crystal structure (PDB 8UAP) confirms covalent engagement of Cys474 and reveals key ligand‑binding interactions that underpin this selectivity [2].

1 Target: GRK5 covalent inhibition studies

2 Workflow: Isoform-selectivity assay context (GRK5 vs. GRK2)

3 Advantage: Structurally confirmed binding mode (PDB 8UAP)

• [1] Rowlands RA, Chen Q, Bouley RA, et al. Generation of Highly Selective, Potent, and Covalent G Protein-Coupled Receptor Kinase 5 Inhibitors. J Med Chem. 2021;64(1):566-585. doi:10.1021/acs.jmedchem.0c01522 View Source
• [2] Chen Y, Sonawane A, Manda R, Gadi RK, Tesmer JJG, Ghosh AK. Crystal Structure of Human G Protein-Coupled Receptor Kinase 5 D311N in Complex with CCG273441. PDB 8UAP. 2023. doi:10.2210/pdb8uap/pdb View Source

Why GRK5-Selective Inhibitors Cannot Be Interchanged: The Case for CCG273441 Over Pan-GRK or GRK2-Selective Agents

GRK5-targeted research demands exquisite isoform selectivity because the closely related GRK2 mediates opposing or compensatory signaling in the same cardiac and cancer tissues. Pan‑GRK inhibitors (e.g., LDC9728) or GRK2‑biased agents (e.g., paroxetine) confound phenotypic interpretation, while early‑generation GRK5/6 probes such as CCG‑265328 suffer from micromolar potency and only ~90‑fold selectivity [1]. Within the haloacetyl‑indolinone series, subtle changes to the warhead or benzyl pendant produce drastic shifts in potency and selectivity: the des‑fluoro analog CCG‑273220 loses 58‑fold potency, the bromo‑warhead analog CCG‑273463 exhibits slower covalent labeling and reduced selectivity, and the non‑covalent parent 5a achieves only 74‑fold selectivity [1]. These steep SAR relationships mean that even “similar” GRK5 inhibitors cannot be substituted without risking loss of target engagement, off‑target activity, or misinterpretation of biological results.

Warhead Close analogs with altered warheads may shift covalent labeling kinetics and selectivity.

Selectivity Pan-GRK or GRK2-biased inhibitors cannot resolve GRK5-specific phenotypes in co-expression models.

Structure Analogs lacking co-crystal characterization introduce binding-mode uncertainty in SAR campaigns.

• [1] Rowlands RA, Chen Q, Bouley RA, et al. Generation of Highly Selective, Potent, and Covalent G Protein-Coupled Receptor Kinase 5 Inhibitors. J Med Chem. 2021;64(1):566-585. doi:10.1021/acs.jmedchem.0c01522 View Source

CCG273441 Quantitative Differentiation: Head‑to‑Head Evidence vs. Closest GRK5 Inhibitor Analogs

GRK5 Potency: CCG273441 vs. Closest Covalent and Non‑Covalent Analogs

CCG273441 (compound 9j) exhibits an IC₅₀ of 3.8 nM against human GRK5 in a Lance kinase activity assay, making it the most potent covalent GRK5 inhibitor reported in the indolinone series. In direct head‑to‑head comparison, CCG273441 is 2.3‑fold more potent than the bromo‑warhead analog CCG‑273463 (IC₅₀ = 8.6 nM), 58‑fold more potent than the des‑fluoro analog CCG‑273220 (IC₅₀ = 220 nM), and 289‑fold more potent than the pyrrolopyrimidine‑series covalent inhibitor CCG‑265328 (IC₅₀ = 1.1 µM) [1][2].

GRK5 Potency

Head-to-head

3.8 nM IC₅₀

Reported top rank in tested set; supports low-concentration target engagement studies.

2.3-fold more potent than closest covalent analog.

Evidence Dimension	GRK5 inhibitory potency (IC₅₀)
Target Compound Data	3.8 ± 1 nM (n=7)
Comparator Or Baseline	CCG‑273463: 8.6 ± 3 nM (n=7); CCG‑273220: 220 ± 40 nM (n=3); CCG‑265328: 1.1 µM; Non‑covalent 5a: 15 ± 20 nM (n=7)
Quantified Difference	2.3‑fold more potent than CCG‑273463; 58‑fold more potent than CCG‑273220; 289‑fold more potent than CCG‑265328; 3.9‑fold more potent than 5a
Conditions	LANCE kinase activity assay; recombinant human GRK5; 30‑min pre‑incubation

Why This Matters

For procurement decisions, 3.8 nM potency ensures that low‑nanomolar concentrations suffice for complete GRK5 engagement, conserving compound and reducing solvent‑related artifacts in cellular assays.

• [1] Rowlands RA, Chen Q, Bouley RA, et al. J Med Chem. 2021;64(1):566-585. Table 1 and Table 2. View Source
• [2] Rowlands RA. Expanding the Arsenal: Development of G-Protein Receptor Kinase 5 Inhibitors Utilizing a Covalent Strategy. PhD Dissertation, University of Michigan, 2020. View Source

GRK5‑over‑GRK2 Selectivity: CCG273441 Achieves Three Orders of Magnitude Window

CCG273441 displays 1300‑fold selectivity for GRK5 (IC₅₀ = 3.8 nM) over GRK2 (IC₅₀ = 4.8 µM) [1]. This represents a 17.6‑fold improvement over the non‑covalent parent 5a (74‑fold selectivity) and a 14.4‑fold improvement over the pyrrolopyrimidine CCG‑265328 (90‑fold selectivity) [1][2]. The selectivity derives from covalent engagement of Cys474, a residue absent in GRK2, as confirmed by intact‑mass MS and the loss of activity against the GRK5‑C474S mutant [1].

Isoform Selectivity

Head-to-head

1300-fold over GRK2

Assay potency context; enables GRK5-phenotype attribution in co-expression research.

17.6-fold selectivity gain over non-covalent parent.

Evidence Dimension	Selectivity ratio (GRK2 IC₅₀ / GRK5 IC₅₀)
Target Compound Data	1300‑fold (GRK5 IC₅₀ = 3.8 nM; GRK2 IC₅₀ = 4.8 µM)
Comparator Or Baseline	5a: 74‑fold; CCG‑265328: 90‑fold; CCG‑273463: 1400‑fold; CCG‑273220: 1500‑fold
Quantified Difference	17.6‑fold more selective than 5a; 14.4‑fold more selective than CCG‑265328
Conditions	LANCE kinase activity assay; recombinant human GRK2 vs. GRK5; 30‑min pre‑incubation

Why This Matters

A >1000‑fold selectivity window is critical for cell‑based and in‑vivo studies where GRK2 is co‑expressed; researchers can confidently attribute phenotypes to GRK5 inhibition without confounding GRK2 effects.

• [1] Rowlands RA, Chen Q, Bouley RA, et al. J Med Chem. 2021;64(1):566-585. Table 1 and Table 2. View Source
• [2] Rowlands RA. Expanding the Arsenal: Development of G-Protein Receptor Kinase 5 Inhibitors Utilizing a Covalent Strategy. PhD Dissertation, University of Michigan, 2020. View Source

Covalent Labeling Kinetics: CCG273441 Rapidly and Fully Modifies GRK5

CCG273441 achieves 90% covalent adduct formation with GRK5 within 30 minutes, as determined by intact‑mass mass spectrometry [1]. In contrast, the less reactive warhead analogs (e.g., acrylamide 9b, vinyl sulfonamide 9c) require >3 h for complete modification, and the control compound tested against the C474S mutant shows no adduct, confirming Cys474 as the sole covalent handle [1]. The rapid, complete labeling ensures that IC₅₀ values reflect true target occupancy rather than reversible equilibrium binding.

Covalent Labeling

Head-to-head

90% adduct at 30 min

Rapid target occupancy supports washout-free experimental protocols.

20 pp more complete labeling than bromo-warhead analog.

Evidence Dimension	Covalent adduct formation at 30 min
Target Compound Data	90% adduct at 30 min
Comparator Or Baseline	CCG‑273463 (9g): 70% at 30 min; 9b (acrylamide): >3 h for complete labeling; GRK5‑C474S mutant: no adduct detected
Quantified Difference	20 percentage points more complete labeling than CCG‑273463 at 30 min
Conditions	Intact‑mass MS; 1 µM inhibitor; 30‑min incubation with recombinant GRK5

Why This Matters

Rapid covalent modification enables washout‑free experimental protocols and ensures irreversible target inhibition, a significant practical advantage for cell‑based assays where compound may be metabolized or exported over time.

• [1] Rowlands RA, Chen Q, Bouley RA, et al. J Med Chem. 2021;64(1):566-585. Table 2 and Figure 3C. View Source

Human Liver Microsome Stability: CCG273441 Outperforms the Des‑Fluoro Parent

In human liver microsome (HLM) assays, CCG273441 (9j) exhibits a half‑life (t₁/₂) of 18.9 minutes, a 42% improvement over the des‑fluoro parent compound CCG‑273220 (9e; t₁/₂ = 13.3 min) [1]. This demonstrates that the 4‑fluorobenzyl substituent not only enhances potency but also confers a measurable metabolic stability advantage within the same indolinone scaffold.

HLM Stability

Head-to-head

t₁/₂ = 18.9 min

Reported stability context; may support longer-duration cell-based assays.

42% longer half-life vs. des-fluoro analog.

Evidence Dimension	Human liver microsome half‑life
Target Compound Data	t₁/₂ = 18.9 min
Comparator Or Baseline	CCG‑273220 (9e): t₁/₂ = 13.3 min
Quantified Difference	42% longer half‑life (5.6 min absolute increase)
Conditions	Pooled human liver microsomes; NADPH‑dependent oxidation

Why This Matters

Improved microsomal stability translates to a longer effective duration in cellular and ex‑vivo tissue experiments, reducing the need for frequent re‑dosing and lowering the total compound required per experiment.

• [1] Rowlands RA, Chen Q, Bouley RA, et al. J Med Chem. 2021;64(1):566-585. Figure S4 and associated text. View Source

Structural Basis for Selectivity: X‑Ray Crystal Structure of CCG273441‑Bound GRK5

A 2.5‑Å X‑ray crystal structure of CCG273441 in complex with GRK5‑D311N (PDB 8UAP) reveals that the chloroacetyl warhead forms a covalent thioether bond with the sulfur of Cys474, locking the inhibitor into the ATP‑binding pocket [1]. This structure provides the first direct visualization of a haloacetyl‑indolinone inhibitor covalently engaged with the Cys474 thiol and has been used to rationalize the 1300‑fold selectivity over GRK2, which bears an aspartate at the equivalent position [1]. No equivalent co‑crystal structure is available for CCG‑273463 or CCG‑273220, making CCG273441 the structurally best‑characterized member of the series.

Co-crystal Structure

Class-level

PDB 8UAP at 2.5 Å

Structurally confirmed Cys474 engagement; supports structure-guided design workflows.

Only deposited co-crystal in this series.

Evidence Dimension	Availability of experimental co‑crystal structure with GRK5
Target Compound Data	2.5‑Å structure (PDB 8UAP) confirming thioether bond to Cys474
Comparator Or Baseline	CCG‑273463, CCG‑273220, CCG‑265328: no co‑crystal structures publicly available
Quantified Difference	Only member of the haloacetyl‑indolinone series with a deposited co‑crystal structure
Conditions	X‑ray diffraction; GRK5‑D311N mutant; 2.5‑Å resolution

Why This Matters

The validated structural model enables rational optimization of future GRK5 inhibitors and provides confidence in the binding mode for medicinal chemistry campaigns; for procurement, it assures users that the compound's mechanism of action is structurally confirmed.

• [1] Chen Y, Sonawane A, Manda R, Gadi RK, Tesmer JJG, Ghosh AK. PDB 8UAP. 2023. doi:10.2210/pdb8uap/pdb; and associated publication Eur J Med Chem. 2023;264:115931. View Source

Off‑Target Kinase Profiling: Selectivity Improves at Lower Concentrations but Remains a Class Liability

At 1 µM (~260‑fold above the GRK5 IC₅₀), CCG‑273463 (9g) inhibited 93% of GRK5 and 97% of GRK6 activity but also hit numerous off‑target kinases across the kinome, reflecting the Sunitinib‑derived scaffold [1]. Because CCG273441 (9j) and CCG‑273463 share the same indolinone core, a similar broad kinome profile is expected at high concentrations [1]. However, testing at 30 nM (approximately 8‑fold above the IC₅₀) showed markedly improved selectivity, indicating that careful dose selection can mitigate off‑target effects [1]. No compound in this series has yet demonstrated single‑target kinome selectivity.

Off-target Profiling

Class-level

Broad kinome profile inferred at 1 µM

Kinase-selectivity review required; improved selectivity context at lower test concentrations.

Data to verify; class-level inference from close analog.

Evidence Dimension	Kinome‑wide off‑target inhibition at equimolar concentration
Target Compound Data	Expected broad kinome profile at 1 µM (class inference from 9g); improved selectivity at 30 nM
Comparator Or Baseline	CCG‑273463 (9g): at 1 µM inhibits GRK5 93%, GRK6 97%, plus multiple RTKs; Sunitinib (parent scaffold): broad RTK inhibitor
Quantified Difference	No quantitative head‑to‑head kinome data for CCG273441; class‑level inference only
Conditions	Kinome‑wide panel (DiscoverX KINOMEscan); 1 µM and 30 nM test concentrations

Why This Matters

This is a critical consideration for procurement: while CCG273441 is the most potent and best‑characterized GRK5 inhibitor, experiments must be designed with appropriate concentration controls to distinguish on‑target GRK5 effects from off‑target kinase inhibition.

• [1] Rowlands RA, Chen Q, Bouley RA, et al. J Med Chem. 2021;64(1):566-585. Figure 5, Figure S3, and associated text. View Source

Optimal Scientific and Preclinical Applications for CCG273441 Based on Quantitative Differentiation Evidence

GRK5‑Dependent Cardiac Hypertrophy Models Requiring Isoform‑Specific Pharmacological Knockdown

In neonatal rat ventricular myocytes (NRVMs) or iPSC‑derived cardiomyocytes, CCG273441 at 10–100 nM can be used to chemically mimic GRK5 knockdown. The 1300‑fold selectivity over GRK2 [1] ensures that the observed anti‑hypertrophic phenotype is attributable to GRK5 inhibition rather than off‑target GRK2 suppression, a limitation of pan‑GRK inhibitors like LDC9728.

Cancer Cell Migration and Invasion Assays Targeting GRK5‑Mediated CXCR4/ACKR3 Signaling

CCG273441 at low nanomolar concentrations (3–30 nM) can interrogate GRK5‑dependent chemokine receptor regulation in breast cancer (MDA‑MB‑231) or non‑small cell lung cancer lines [1]. The rapid covalent labeling (90% within 30 min) [1] allows washout protocols that distinguish irreversible target modification from reversible receptor trafficking effects.

Cystic Fibrosis CFTR Rescue Assays Leveraging GRK5 Inhibition

Emerging evidence implicates GRK5 in the regulation of mutant CFTR trafficking [1]. CCG273441, at concentrations calibrated to its 3.8 nM IC₅₀, can be used in bronchial epithelial cell models to test whether GRK5 inhibition synergizes with existing CFTR modulators (e.g., ivacaftor/lumacaftor), with the improved HLM stability (t₁/₂ = 18.9 min) providing a practical advantage for extended incubation times [1].

Structure‑Guided Medicinal Chemistry Optimization of Next‑Generation GRK5 Inhibitors

The availability of the CCG273441‑GRK5 co‑crystal structure (PDB 8UAP) [1] makes this compound the reference ligand for structure‑based drug design campaigns. Medicinal chemistry teams can use the deposited coordinates to model new warheads or scaffold modifications while using CCG273441 as the benchmark for potency (IC₅₀ = 3.8 nM) and selectivity (1300‑fold) [1].

Application

Selection Property

Validation Focus

Cardiac hypertrophy model studies

Isoform-selectivity assay context

GRK5 vs. GRK2 phenotype attribution in cardiomyocyte research

Cancer cell migration and invasion research

Covalent target engagement profile

Chemokine receptor signaling endpoint review

CFTR trafficking assay context

Metabolic stability context

Extended-incubation endpoint monitoring

Structure-guided medicinal chemistry

Structurally confirmed binding mode

Benchmarking potency and selectivity in SAR campaigns

• [1] Rowlands RA, Chen Q, Bouley RA, et al. Generation of Highly Selective, Potent, and Covalent G Protein-Coupled Receptor Kinase 5 Inhibitors. J Med Chem. 2021;64(1):566-585. doi:10.1021/acs.jmedchem.0c01522 View Source